Cas no 408352-46-5 (1-(aminomethyl)-2-methylcyclopentan-1-ol)

• Product Name: 1-(aminomethyl)-2-methylcyclopentan-1-ol
• CAS No: 408352-46-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD19206829
• CID: 4651015
• PubChem ID: 55290924
• Update Time: 2025-09-23

1-(aminomethyl)-2-methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-2-methylcyclopentan-1-ol

• MDL： MFCD19206829
• Inchi： 1S/C7H15NO/c1-6-3-2-4-7(6,9)5-8/h6,9H,2-5,8H2,1H3
• InChI Key： CUZVMTNTIUIZEU-UHFFFAOYSA-N
• SMILES： C1(CN)(O)CCCC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-(aminomethyl)-2-methylcyclopentan-1-ol

Comprehensive Overview of 1-(Aminomethyl)-2-methylcyclopentan-1-ol (CAS No. 408352-46-5)

1-(Aminomethyl)-2-methylcyclopentan-1-ol (CAS No. 408352-46-5) is a versatile organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique cyclopentane backbone and functional groups, has garnered attention for its potential in drug discovery and material science. The presence of both aminomethyl and hydroxyl groups makes it a valuable intermediate in synthesizing complex molecules, particularly in the development of bioactive compounds.

In recent years, the demand for cyclopentane derivatives like 1-(Aminomethyl)-2-methylcyclopentan-1-ol has surged due to their role in creating novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given its structural similarity to other neuromodulators. The compound's stereochemistry also plays a critical role in its reactivity, making it a subject of study in asymmetric synthesis.

One of the most frequently asked questions about CAS No. 408352-46-5 revolves around its solubility and stability. Studies indicate that this compound exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for laboratory applications. Its stability under ambient conditions makes it a reliable candidate for long-term storage, though precautions such as inert atmospheres are recommended for extended periods.

The synthesis of 1-(Aminomethyl)-2-methylcyclopentan-1-ol typically involves multi-step organic reactions, including reductive amination and hydroxylation. Recent advancements in green chemistry have led to more sustainable production methods, reducing the environmental impact of its synthesis. This aligns with the growing trend of eco-friendly chemical processes, a hot topic in the scientific community.

Another area of interest is the compound's potential in peptide modification. Its aminomethyl group can act as a linker for conjugating peptides, enhancing their bioavailability or targeting capabilities. This application is particularly relevant in the development of next-generation biologics, a field experiencing rapid growth due to advancements in biotechnology.

From a commercial perspective, 408352-46-5 is available through specialized chemical suppliers, often in high purity grades suitable for research. Pricing and availability can vary based on demand, with bulk purchases typically offering cost advantages. Researchers are advised to verify the compound's specifications, including enantiomeric purity, when sourcing it for sensitive applications.

In summary, 1-(Aminomethyl)-2-methylcyclopentan-1-ol (CAS No. 408352-46-5) is a promising compound with broad applications in medicinal chemistry and material science. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic avenues and sustainable chemical processes. As the scientific community continues to innovate, this compound is likely to play an increasingly important role in cutting-edge research.